The Discovery of Avermectin A1a: A Technical Deep Dive
The Discovery of Avermectin A1a: A Technical Deep Dive
A Landmark Collaboration in Parasitology
The discovery of the avermectins, a class of potent antiparasitic compounds, stands as a landmark achievement in the fields of microbiology and drug development. This breakthrough was the result of a pioneering international collaboration between the Kitasato Institute in Japan and Merck Sharp & Dohme (now Merck & Co.) in the United States.[1][2] This partnership ultimately led to the development of a new class of drugs that have had an immeasurable impact on both veterinary and human medicine, culminating in the award of the 2015 Nobel Prize in Physiology or Medicine to Satoshi Ōmura and William C. Campbell for their pivotal roles in this discovery.[3][4]
At the heart of this discovery was the isolation of a novel actinomycete, Streptomyces avermitilis, from a soil sample collected near a golf course in Ito, Shizuoka Prefecture, Japan, by a team led by Satoshi Ōmura in 1974.[5][6] This microorganism was found to produce a family of eight closely related macrocyclic lactones, collectively named avermectins. These were designated as A1a, A1b, A2a, A2b, B1a, B1b, B2a, and B2b.[7]
The Journey from Soil to Active Compound: An Experimental Overview
The discovery of Avermectin (B7782182) A1a was not a singular event but rather a meticulous process of screening, fermentation, isolation, and characterization. The workflow, from the initial soil sample to the identification of the individual avermectin components, represents a classic natural product drug discovery pipeline.
Caption: A simplified workflow illustrating the key stages in the discovery of Avermectins, from soil sample collection to the identification and testing of pure compounds.
Experimental Protocols
Isolation and Culturing of Streptomyces avermitilis
The initial isolation of Streptomyces avermitilis from soil samples involved standard microbiological techniques.
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Soil Sample Preparation : One gram of soil was suspended in 100 mL of sterile saline and incubated at 28°C on an orbital shaker for 30 minutes at 150 rpm.[2]
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Serial Dilution and Plating : The soil suspension was serially diluted up to 10-5 in sterile saline. Aliquots of the dilutions were spread on agar (B569324) plates containing selective media for the isolation of Actinomycetes.[2]
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Incubation : Plates were incubated at 28°C for 7-10 days.[2]
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Pure Culture : Individual colonies exhibiting morphology characteristic of Streptomyces were subcultured on Yeast Extract-Malt Extract Glucose (YMG) agar to obtain pure cultures.[2]
Fermentation for Avermectin Production
For the production of avermectins, submerged fermentation was employed. While the exact medium used in the initial discovery is proprietary, subsequent research has identified effective fermentation media.
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Seed Culture : A loopful of a pure culture of S. avermitilis was inoculated into a flask containing a seed medium such as YMG broth and incubated at 28-30°C for 16-18 hours with shaking.[5]
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Production Culture : The seed culture was then used to inoculate a larger volume of a production medium. A commonly used production medium is Synthetic Medium 2 (SM2), with the following composition (g/L): soluble corn starch (50.0), yeast extract (2.0), KCl (0.1), NaCl (0.5), MgSO4·7H2O (0.1), and CaCO3 (0.8). The pH is adjusted to 7.2 ± 0.2.[5]
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Fermentation Conditions : The production culture was incubated at 28-31°C for 10-14 days with continuous agitation.[1][8]
Extraction and Purification of Avermectin A1a
Avermectins are intracellular products, so the extraction process begins with the separation of the mycelia from the fermentation broth.
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Mycelial Harvest : The fermentation broth was centrifuged to pellet the S. avermitilis mycelia.[2]
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Solvent Extraction : The mycelial pellet was extracted with an organic solvent such as methanol (B129727) or acetone (B3395972) to solubilize the avermectins.[2][9]
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Initial Purification : The solvent extract was then concentrated, and a whole broth extraction could be performed by acidifying the broth to a pH of 1.5 to 5 and admixing with an extractant like toluene.[8]
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Chromatographic Separation : The separation of the individual avermectin components, including A1a, from the crude extract was achieved using chromatographic techniques. High-Speed Counter-Current Chromatography (HSCCC) with a two-phase solvent system of n-hexane-ethyl acetate-methanol-water has been shown to be effective.[9] Reverse-phase high-performance liquid chromatography (HPLC) is also a standard method for the analytical and preparative separation of avermectins.[9][10]
Quantitative Data
Physicochemical Properties of Avermectin A1a
| Property | Value | Reference |
| Molecular Formula | C49H74O14 | [3] |
| Molecular Weight | 887.1 g/mol | [3] |
| Appearance | White to off-white crystalline powder | General knowledge |
| Solubility | Soluble in organic solvents like methanol, ethanol, chloroform; poorly soluble in water. | [5] |
Production Yields of Avermectins
While specific yields for Avermectin A1a from the original discovery are not publicly available, research on S. avermitilis fermentation provides some context for avermectin production levels. It's important to note that these yields are for the more abundant B components.
| Fermentation Method | Avermectin Component | Yield | Reference |
| Submerged Fermentation (SM2 medium) | Avermectin B1b | 17 mg/L | [8] |
| Solid-State Fermentation (Sorghum seeds) | Total Avermectins | 5.8 mg/g dry substrate | [11] |
| Submerged Fermentation (Optimized) | Avermectin B1a | 3.83 mg/gds | [1] |
In Vivo Efficacy of Avermectin B1a (as a proxy for A1a)
Data for the specific in vivo efficacy of Avermectin A1a is limited in publicly available literature, with most studies focusing on the more potent B1a component or the ivermectin derivative. However, early studies on Avermectin B1a provide insight into the remarkable potency of this class of compounds.
| Host Animal | Parasite | Dosage (mg/kg) | Efficacy | Reference |
| Sheep | Haemonchus contortus | 0.1 | >95% reduction | [12] |
| Sheep | Trichostrongylus colubriformis | 0.1 | >95% reduction | [12] |
| Cattle | Ostertagia ostertagi | 0.1 | >95% reduction | |
| Cattle | Dictyocaulus viviparus | 0.025 | >95% reduction |
Mechanism of Action: Targeting Glutamate-Gated Chloride Channels
Avermectins exert their potent anthelmintic and insecticidal effects by targeting glutamate-gated chloride channels (GluCls) in the nerve and muscle cells of invertebrates.[3] These channels are not present in vertebrates, which contributes to the favorable safety profile of the avermectins in mammals.
The binding of avermectin to GluCls leads to an increased influx of chloride ions into the cell, causing hyperpolarization of the cell membrane. This, in turn, disrupts nerve signal transmission, leading to paralysis and eventual death of the parasite.[3]
Caption: The mechanism of action of Avermectin A1a, which involves binding to and activating glutamate-gated chloride channels in invertebrates.
The discovery of Avermectin A1a, as part of the broader family of avermectins, represents a triumph of natural product screening and international scientific collaboration. The subsequent development of ivermectin, a derivative of avermectin B1, has had a profound and lasting impact on global health, particularly in the control of onchocerciasis (river blindness) and lymphatic filariasis. The story of Avermectin A1a's discovery serves as a powerful testament to the potential of microbial biodiversity as a source of novel therapeutics.
References
- 1. Frontiers | Functional characterization of ivermectin binding sites in α1β2γ2L GABA(A) receptors [frontiersin.org]
- 2. Characterization of the target of ivermectin, the glutamate-gated chloride channel, from Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. US4423211A - Process for the whole broth extraction of avermectin - Google Patents [patents.google.com]
- 5. Avermectin Derivatives, Pharmacokinetics, Therapeutic and Toxic Dosages, Mechanism of Action, and Their Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Avermectin A1a | C49H74O14 | CID 9832706 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. fao.org [fao.org]
- 8. EP0082674A2 - Process for the whole broth extraction of avermectin - Google Patents [patents.google.com]
- 9. mdpi.com [mdpi.com]
- 10. wjarr.com [wjarr.com]
- 11. (Open Access) Avermectins, new family of potent anthelmintic agents: efficacy of the B1a component. (1979) | J. R. Egerton | 305 Citations [scispace.com]
- 12. Avermectins, new family of potent anthelmintic agents: efficacy of the B1a component - PubMed [pubmed.ncbi.nlm.nih.gov]
